Diclofop-methyl
Diclofop-methyl
Diclofop methyl appears as colorless crystals. Decomposed by either strong acid or base. Used as a selective herbicide.
Methyl 2-[4-(2,4-dichlorophenoxy)phenoxy]propanoate is a methyl ester resulting from the formal condensation of the carboxylic acid group of 2-[4-(2,4-dichlorophenoxy)phenoxy]propanoic acid with methanol. It is an aromatic ether, a dichlorobenzene, a diether and a methyl ester.
Herbicide for control of wild oat & foxtails in cereal crops.
Diclofop-Methyl can cause cancer and developmental toxicity according to The Environmental Protection Agency (EPA).
Diclofop-methyl is a polycyclic alkanoic acid herbicide. Diclofop-methyl undergoes hydrolysis to form diclofop-acid a compound that also exhibits herbicidal properties. Diclofop-methyl was registered in Canada in 1977 and is sold under the tradename Hoe-Grass. Diclofop-methyl is used for postemergence control of wild oats, wild millets, and other annual grass weeds in wheat, barley, rye, red fescue, and broad-leaved crops such as soya beans, sugar beet, flax, legumes, potatoes, and cucumbers. Diclofop-methyl is a selective systemic herbicide that is used primarily in the prairies. It destroys the cell membrane, prevents the translocation of assimilates to the roots, reduces the chlorophyll content, and inhibits photosynthesis and meristem activity.
Methyl 2-[4-(2,4-dichlorophenoxy)phenoxy]propanoate is a methyl ester resulting from the formal condensation of the carboxylic acid group of 2-[4-(2,4-dichlorophenoxy)phenoxy]propanoic acid with methanol. It is an aromatic ether, a dichlorobenzene, a diether and a methyl ester.
Herbicide for control of wild oat & foxtails in cereal crops.
Diclofop-Methyl can cause cancer and developmental toxicity according to The Environmental Protection Agency (EPA).
Diclofop-methyl is a polycyclic alkanoic acid herbicide. Diclofop-methyl undergoes hydrolysis to form diclofop-acid a compound that also exhibits herbicidal properties. Diclofop-methyl was registered in Canada in 1977 and is sold under the tradename Hoe-Grass. Diclofop-methyl is used for postemergence control of wild oats, wild millets, and other annual grass weeds in wheat, barley, rye, red fescue, and broad-leaved crops such as soya beans, sugar beet, flax, legumes, potatoes, and cucumbers. Diclofop-methyl is a selective systemic herbicide that is used primarily in the prairies. It destroys the cell membrane, prevents the translocation of assimilates to the roots, reduces the chlorophyll content, and inhibits photosynthesis and meristem activity.
Brand Name:
Vulcanchem
CAS No.:
51338-27-3
VCID:
VC21067926
InChI:
InChI=1S/C16H14Cl2O4/c1-10(16(19)20-2)21-12-4-6-13(7-5-12)22-15-8-3-11(17)9-14(15)18/h3-10H,1-2H3
SMILES:
CC(C(=O)OC)OC1=CC=C(C=C1)OC2=C(C=C(C=C2)Cl)Cl
Molecular Formula:
C16H14Cl2O4
Molecular Weight:
341.2 g/mol
Diclofop-methyl
CAS No.: 51338-27-3
Cat. No.: VC21067926
Molecular Formula: C16H14Cl2O4
Molecular Weight: 341.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Diclofop methyl appears as colorless crystals. Decomposed by either strong acid or base. Used as a selective herbicide. Methyl 2-[4-(2,4-dichlorophenoxy)phenoxy]propanoate is a methyl ester resulting from the formal condensation of the carboxylic acid group of 2-[4-(2,4-dichlorophenoxy)phenoxy]propanoic acid with methanol. It is an aromatic ether, a dichlorobenzene, a diether and a methyl ester. Herbicide for control of wild oat & foxtails in cereal crops. Diclofop-Methyl can cause cancer and developmental toxicity according to The Environmental Protection Agency (EPA). Diclofop-methyl is a polycyclic alkanoic acid herbicide. Diclofop-methyl undergoes hydrolysis to form diclofop-acid a compound that also exhibits herbicidal properties. Diclofop-methyl was registered in Canada in 1977 and is sold under the tradename Hoe-Grass. Diclofop-methyl is used for postemergence control of wild oats, wild millets, and other annual grass weeds in wheat, barley, rye, red fescue, and broad-leaved crops such as soya beans, sugar beet, flax, legumes, potatoes, and cucumbers. Diclofop-methyl is a selective systemic herbicide that is used primarily in the prairies. It destroys the cell membrane, prevents the translocation of assimilates to the roots, reduces the chlorophyll content, and inhibits photosynthesis and meristem activity. |
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| CAS No. | 51338-27-3 |
| Molecular Formula | C16H14Cl2O4 |
| Molecular Weight | 341.2 g/mol |
| IUPAC Name | methyl 2-[4-(2,4-dichlorophenoxy)phenoxy]propanoate |
| Standard InChI | InChI=1S/C16H14Cl2O4/c1-10(16(19)20-2)21-12-4-6-13(7-5-12)22-15-8-3-11(17)9-14(15)18/h3-10H,1-2H3 |
| Standard InChI Key | BACHBFVBHLGWSL-UHFFFAOYSA-N |
| SMILES | CC(C(=O)OC)OC1=CC=C(C=C1)OC2=C(C=C(C=C2)Cl)Cl |
| Canonical SMILES | CC(C(=O)OC)OC1=CC=C(C=C1)OC2=C(C=C(C=C2)Cl)Cl |
| Boiling Point | 175-177 °C at 0.1 mm Hg |
| Colorform | Colorless crystals |
| Flash Point | 38 °C (Closed cup) |
| Melting Point | 39-41 °C |
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